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Introduction
Coagulation and flocculation are essential processes in water and wastewater treatment,

aimed at removing suspended and colloidal particles to achieve clarification.[1] The jar test is a

laboratory procedure used to determine the optimal operating conditions for treatment on a

small scale before implementation in a larger plant.[2] This method allows for the systematic

evaluation of variables such as coagulant type, dosage, and pH.[2][3] Aluminum Chlorohydrate

(ACH) is a highly effective pre-polymerized coagulant known for its high cationic charge density

and performance in a wide range of water conditions, including low alkalinity waters.[4][5]

The primary mechanism of ACH in water treatment involves charge neutralization of negatively

charged colloidal particles, followed by the enmeshment of impurities in a "sweep floc" of

amorphous aluminum hydroxide precipitate.[2][4] This dual-action makes ACH an efficient

coagulant for reducing turbidity, color, and other contaminants.[4] These application notes

provide a detailed protocol for conducting a jar test to determine the optimal dosage of

Aluminum Chlorohydrate for effective coagulation and flocculation.
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Aluminum Chlorohydrate is an inorganic polymer with the general formula AlnCl(3n-m)(OH)m.

[4] Unlike traditional aluminum salts like alum, ACH is pre-hydrolyzed, containing stable

polynuclear aluminum complexes with a high cationic charge.[4] This high positive charge

effectively neutralizes the negative surface charges of suspended solids, organic matter, and

colloidal particles present in the water.[4] This charge neutralization destabilizes the particles,

allowing them to aggregate.[4]

Following charge neutralization, the ACH complexes hydrolyze to form large, amorphous flocs

of aluminum hydroxide.[4] These flocs act as a "sweep" mechanism, entrapping smaller

particles and impurities as they settle.[4] The resulting flocs are generally denser and more

compact than those formed by alum, leading to faster settling rates.[4] A key advantage of ACH

is its high basicity, which means it consumes less of the water's natural alkalinity, thus causing

minimal pH depression.[4]
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Coagulation and Flocculation Mechanism of ACH.

Experimental Protocol: Jar Testing with Aluminum
Chlorohydrate
This protocol outlines the steps to determine the optimal ACH dosage for water treatment.

1. Materials and Apparatus
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Jar Testing Apparatus: A standard multi-paddle stirrer with at least six positions, allowing for

simultaneous testing of different coagulant doses.

Beakers: 1000 mL glass or plastic beakers (one for each stirrer position).

Pipettes or Syringes: For accurate dosing of the ACH stock solution.

Raw Water Sample: A representative sample of the water to be treated (at least 10 L).

Aluminum Chlorohydrate (ACH) Stock Solution: A 1% (w/v) solution is recommended for

accurate dosing.

pH Meter: Calibrated and ready for use.

Turbidimeter: Calibrated and ready for use.

Timer

Graduated Cylinders

2. Preparation of ACH Stock Solution (1%)

Weigh 10 grams of the concentrated ACH solution.

Dissolve the weighed ACH in approximately 800 mL of deionized water in a 1000 mL

volumetric flask.

Bring the final volume to 1000 mL with deionized water and mix thoroughly.

Note: 1 mL of this 1% solution added to 1 L of raw water is equivalent to a 10 mg/L (ppm)

dose.

3. Jar Test Procedure

Sample Preparation: Measure and record the initial pH and turbidity of the raw water sample.

Fill each of the six 1000 mL beakers with the raw water sample.
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Coagulant Dosing: While the paddles are stirring at a low speed (20-30 rpm) to ensure

homogeneity, add varying doses of the 1% ACH stock solution to each beaker. It is

recommended to test a range of doses. For example:

Beaker 1: Control (no ACH)

Beaker 2: 5 mg/L (0.5 mL of 1% solution)

Beaker 3: 10 mg/L (1.0 mL of 1% solution)

Beaker 4: 15 mg/L (1.5 mL of 1% solution)

Beaker 5: 20 mg/L (2.0 mL of 1% solution)

Beaker 6: 25 mg/L (2.5 mL of 1% solution)

Rapid Mix (Coagulation): Immediately after adding the coagulant, increase the stirring speed

to a rapid mix of approximately 100-150 rpm for 1-3 minutes.[2][6] This ensures the complete

and rapid dispersion of the ACH throughout the water.

Slow Mix (Flocculation): Reduce the stirring speed to a slow mix of 20-40 rpm for 15-30

minutes.[6][7] This gentle mixing promotes the collision of destabilized particles to form

larger, visible flocs.[1] Observe and record the characteristics of the floc formation (e.g., size,

appearance) at 5-minute intervals.

Settling (Sedimentation): Stop the stirrers and allow the floc to settle for 30 minutes.[7]

Observe the settling characteristics and the clarity of the supernatant.

Data Collection: After the settling period, carefully collect a sample from the supernatant of

each beaker (from approximately 2-3 cm below the surface) and measure the final turbidity

and pH.

4. Data Analysis and Interpretation

The optimal ACH dosage is the one that produces the lowest residual turbidity with good floc

formation and settling characteristics.[8] Plot the final turbidity (Y-axis) against the ACH dosage
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(X-axis) to visually determine the optimal dose.[9] Consider the cost-effectiveness, as a slightly

higher turbidity may be acceptable if it significantly reduces the required coagulant dose.

Data Presentation
The following table summarizes the key parameters and a template for recording experimental

data.
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-
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Experimental Workflow Diagram
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Workflow for the Jar Testing Protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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